Isopropyl 5-{[(2,5-dimethylphenyl)sulfonyl]amino}-2-methylnaphtho[1,2-b]furan-3-carboxylate

• Molecular Formula: C25H25NO5S
• Molecular Weight: 451.5 g/mol
• IUPAC Name: propan-2-yl 5-[(2,5-dimethylphenyl)sulfonylamino]-2-methylbenzo[g][1]benzofuran-3-carboxylate
• InChI: InChI=1S/C25H25NO5S/c1-14(2)30-25(27)23-17(5)31-24-19-9-7-6-8-18(19)21(13-20(23)24)26-32(28,29)22-12-15(3)10-11-16(22)4/h6-14,26H,1-5H3
• InChI Key: WHGNWFMMHJIKAU-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)C)S(=O)(=O)NC2=CC3=C(C4=CC=CC=C42)OC(=C3C(=O)OC(C)C)C

Description

Isopropyl 5-{[(2,5-dimethylphenyl)sulfonyl]amino}-2-methylnaphtho[1,2-b]furan-3-carboxylate, also known as Compound A, is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. Compound A is a potent inhibitor of the transcription factor nuclear factor kappa B (NF-κB), which is involved in the regulation of inflammation, immune response, and cell survival.

Mechanism of Action

Isopropyl 5-{[(2,5-dimethylphenyl)sulfonyl]amino}-2-methylnaphtho[1,2-b]furan-3-carboxylate A inhibits the activation of NF-κB by preventing the phosphorylation and degradation of its inhibitor, IκBα. NF-κB is normally sequestered in the cytoplasm by IκBα, which binds to NF-κB and prevents its translocation to the nucleus. Upon activation, IκBα is phosphorylated and degraded, allowing NF-κB to translocate to the nucleus and activate the transcription of target genes. Isopropyl 5-{[(2,5-dimethylphenyl)sulfonyl]amino}-2-methylnaphtho[1,2-b]furan-3-carboxylate A prevents the phosphorylation and degradation of IκBα, thereby inhibiting the activation of NF-κB.
Biochemical and Physiological Effects:
Isopropyl 5-{[(2,5-dimethylphenyl)sulfonyl]amino}-2-methylnaphtho[1,2-b]furan-3-carboxylate A has been shown to have anti-inflammatory and immunomodulatory effects in vitro and in vivo. It has been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α, IL-1β, and IL-6, in macrophages and other immune cells. It has also been shown to suppress the proliferation and activation of T cells and B cells, which are involved in the immune response. In addition, Isopropyl 5-{[(2,5-dimethylphenyl)sulfonyl]amino}-2-methylnaphtho[1,2-b]furan-3-carboxylate A has been shown to induce apoptosis in cancer cells, thereby inhibiting their growth and proliferation.

Advantages and Limitations for Lab Experiments

Isopropyl 5-{[(2,5-dimethylphenyl)sulfonyl]amino}-2-methylnaphtho[1,2-b]furan-3-carboxylate A is a potent and selective inhibitor of NF-κB, which makes it a valuable tool for studying the role of NF-κB in various biological processes. It has been used in cell-based assays and animal models to investigate the effects of NF-κB inhibition in cancer, inflammation, and autoimmune diseases. However, Isopropyl 5-{[(2,5-dimethylphenyl)sulfonyl]amino}-2-methylnaphtho[1,2-b]furan-3-carboxylate A has limited solubility in aqueous solutions, which can make it difficult to use in some experiments. In addition, its stability and bioavailability in vivo have not been fully characterized, which can limit its use in animal studies.

Future Directions

Isopropyl 5-{[(2,5-dimethylphenyl)sulfonyl]amino}-2-methylnaphtho[1,2-b]furan-3-carboxylate A has shown promising results in preclinical studies as a potential therapeutic agent for cancer and inflammatory diseases. Further studies are needed to determine its safety and efficacy in humans. In addition, the development of more potent and selective NF-κB inhibitors, as well as the identification of biomarkers of NF-κB activation, could lead to the development of more targeted therapies for these diseases. Finally, the use of Isopropyl 5-{[(2,5-dimethylphenyl)sulfonyl]amino}-2-methylnaphtho[1,2-b]furan-3-carboxylate A as a tool for studying the role of NF-κB in various biological processes could lead to a better understanding of the mechanisms underlying these processes and the development of new therapeutic targets.

Synthesis Methods

The synthesis of Isopropyl 5-{[(2,5-dimethylphenyl)sulfonyl]amino}-2-methylnaphtho[1,2-b]furan-3-carboxylate A involves several steps, starting from commercially available starting materials. The first step involves the preparation of 2-methylnaphtho[1,2-b]furan-3-carboxylic acid, which is then converted to the corresponding acid chloride. The acid chloride is then reacted with 2,5-dimethylphenylsulfonamide to form the sulfonyl amide intermediate. Finally, the isopropyl ester is added to the sulfonyl amide intermediate to form Isopropyl 5-{[(2,5-dimethylphenyl)sulfonyl]amino}-2-methylnaphtho[1,2-b]furan-3-carboxylate A.

Scientific Research Applications

Isopropyl 5-{[(2,5-dimethylphenyl)sulfonyl]amino}-2-methylnaphtho[1,2-b]furan-3-carboxylate A has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammatory diseases, and autoimmune disorders. It has been shown to inhibit the activation of NF-κB, which is a key regulator of the immune response and inflammation. NF-κB is overexpressed in many types of cancer and is involved in the development and progression of the disease. Therefore, Isopropyl 5-{[(2,5-dimethylphenyl)sulfonyl]amino}-2-methylnaphtho[1,2-b]furan-3-carboxylate A has been investigated as a potential anticancer agent.